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Compound of Interest

Compound Name: Cyclopropylmethanol

Cat. No.: B032771 Get Quote

An In-depth Technical Guide to Cyclopropylmethanol

For researchers, scientists, and professionals in drug development, cyclopropylmethanol
(CAS No: 2516-33-8) is a valuable building block in organic synthesis. Its unique strained ring

structure provides novel pathways for the creation of complex molecules, particularly in the

pharmaceutical and agrochemical industries. This guide provides key technical data,

experimental protocols, and a visual representation of a common synthetic workflow.

Core Physicochemical Data
Cyclopropylmethanol is a colorless liquid with a distinctive chemical profile. The following

table summarizes its key quantitative properties.

Property Value Reference

CAS Number 2516-33-8 [1][2]

Molecular Weight 72.11 g/mol [1][2][3][4]

Molecular Formula C₄H₈O [1][5]

Density 0.890 g/mL at 25 °C [2][3]

Boiling Point 123-124 °C at 738 mmHg [2][3]

Refractive Index n20/D 1.431 [3]
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Synthesis of Cyclopropylmethanol: Experimental
Protocol
Cyclopropylmethanol can be synthesized through various methods, including the reduction of

cyclopropanecarboxaldehyde or cyclopropanecarboxylic acid and its esters. Below is a detailed

protocol for the synthesis of cyclopropylmethanol via the reduction of methyl

cyclopropanecarboxylate.

Materials:

1L three-neck flask

Methyl cyclopropanecarboxylate (100g, 1mol)

Sodium borohydride (57g, 1.5mol)

Methanol (500mL)

Aluminum trichloride (66.67g, 0.5mol)

Saturated ammonium chloride aqueous solution

Standard laboratory glassware and purification apparatus

Procedure:

In a 1L three-neck flask, combine 100g (1mol) of methyl cyclopropanecarboxylate and 57g

(1.5mol) of sodium borohydride in 500mL of methanol.

Cool the mixture to 2°C using an ice bath.

Slowly add 66.67g (0.5mol) of aluminum trichloride to the cooled mixture in batches to

control the reaction temperature.

Allow the reaction to proceed overnight with continuous stirring.

Quench the reaction by carefully adding a saturated aqueous solution of ammonium

chloride.
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Filter the resulting mixture to remove any solids.

Concentrate the filtrate to remove the methanol.

Rectify the crude product to obtain pure cyclopropylmethanol. This process should yield

approximately 53.49g of the final product.[6]

Synthetic Workflow for Cyclopropylmethanol
The following diagram illustrates the key steps in the synthesis of cyclopropylmethanol from

methyl cyclopropanecarboxylate.
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Caption: Synthesis of Cyclopropylmethanol Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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